Cas no 1316219-81-4 (4-(1-Acetylpiperazin-2-yl)benzoic acid)

• Product Name: 4-(1-Acetylpiperazin-2-yl)benzoic acid
• CAS No: 1316219-81-4
• MF: C₁₃H₁₆N₂O₃
• MW: 248.277743339539
• MDL: MFCD18381631
• CID: 4694173
• Update Time: 2025-05-21

4-(1-Acetylpiperazin-2-yl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(1-acetylpiperazin-2-yl)benzoic acid
• 4-(1-Acetyl-piperazin-2-yl)-benzoic acid
• 4-(1-Acetylpiperazin-2-yl)benzoic acid

• MDL： MFCD18381631
• Inchi： 1S/C13H16N2O3/c1-9(16)15-7-6-14-8-12(15)10-2-4-11(5-3-10)13(17)18/h2-5,12,14H,6-8H2,1H3,(H,17,18)
• InChI Key： AIHGFQSTCDRYTI-UHFFFAOYSA-N
• SMILES： O=C(C)N1CCNCC1C1C=CC(C(=O)O)=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 324
• Topological Polar Surface Area: 69.6

Additional information on 4-(1-Acetylpiperazin-2-yl)benzoic acid

4-(1-Acetylpiperazin-2-yl)benzoic Acid: A Comprehensive Overview

The compound 4-(1-Acetylpiperazin-2-yl)benzoic acid, identified by the CAS number 1316219-81-4, has garnered significant attention in the scientific community due to its unique chemical properties and potential applications in various fields. This compound is a derivative of benzoic acid, with a piperazine ring substituted at the 4-position. The piperazine moiety is further acetylated at the 1-position, introducing a methyl group that enhances its chemical stability and bioavailability. Recent studies have highlighted its role in drug discovery, particularly in the development of novel therapeutic agents.

The synthesis of 4-(1-Acetylpiperazin-2-yl)benzoic acid involves a multi-step process that combines organic synthesis techniques with advanced purification methods. Researchers have optimized the reaction conditions to achieve high yields and purity levels, ensuring that the compound meets the stringent requirements of pharmacological studies. The use of green chemistry principles in its synthesis has also been explored, reducing environmental impact while maintaining product quality.

In terms of pharmacological activity, 4-(1-Acetylpiperazin-2-yl)benzoic acid has demonstrated promising results in preclinical models. Studies have shown that it exhibits potent anti-inflammatory and antioxidant properties, making it a potential candidate for treating conditions such as neurodegenerative diseases and cardiovascular disorders. Additionally, its ability to modulate key cellular pathways has been investigated, providing insights into its mechanism of action.

The structural uniqueness of 4-(1-Acetylpiperazin-2-yl)benzoic acid lies in its combination of a benzoic acid core with a substituted piperazine ring. This structure allows for extensive hydrogen bonding and π-π interactions, which are critical for its biological activity. Computational studies have further revealed that the compound's acetyl group plays a pivotal role in stabilizing these interactions, enhancing its binding affinity to target proteins.

Recent advancements in medicinal chemistry have led to the exploration of 4-(1-Acetylpiperazin-2-yl)benzoic acid as a lead compound for drug development. Researchers have employed various strategies, including structure-based drug design and high-throughput screening, to identify analogs with improved pharmacokinetic profiles. These efforts have yielded several promising candidates that are currently under evaluation in preclinical trials.

In conclusion, 4-(1-Acetylpiperazin-2-yl)benzoic acid, with its unique chemical structure and diverse biological activities, represents a valuable asset in the field of drug discovery. Its potential applications span across multiple therapeutic areas, and ongoing research continues to unlock new possibilities for its use. As scientific understanding of this compound deepens, it is expected to play an increasingly important role in advancing medical treatments and improving human health.